Cas no 374824-28-9 (2-phenyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine)

• Product Name: 2-phenyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine
• CAS No: 374824-28-9
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• MDL: MFCD09702700
• CID: 298054
• PubChem ID: 22337487
• Update Time: 2025-07-15

2-phenyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
• 2-phenyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
• 2-Phenyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine
• 4,5,6,7-tetrahydro-2-phenyl-Thiazolo[5,4-c]pyridine
• Thiazolo[5,4-c]pyridine,4,5,6,7-tetrahydro-2-phenyl-
• AG-F-31774
• AK-54865
• ANW-57702
• KB-232004
• SureCN407298
• 2-phenyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine
• FT-0702400
• CCG-355640
• AKOS004912434
• 2-PHENYL-4,5,6,7-TETRAHYDRO-THIAZOLO[5,4-C]PYRIDINE
• SCHEMBL407298
• DTXSID40624941
• 2-phenyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine
• ZWIKGWINLWHWRV-UHFFFAOYSA-N
• NS-02512
• EN300-236542
• F2145-0862
• Z992753752
• ZPA82428
• 374824-28-9
• STL466318
• DA-22023
• G23299

• MDL： MFCD09702700
• Inchi： 1S/C12H12N2S/c1-2-4-9(5-3-1)12-14-10-6-7-13-8-11(10)15-12/h1-5,13H,6-8H2
• InChI Key： ZWIKGWINLWHWRV-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC2=C1CNCC2

Computed Properties

• Exact Mass: 216.07226
• Monoisotopic Mass: 216.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92

Additional information on 2-phenyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine

Comprehensive Overview of 2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine (CAS No. 374824-28-9)

2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine (CAS No. 374824-28-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound belongs to the thiazolo[5,4-c]pyridine family, which is known for its diverse biological activities and potential applications in drug discovery. The presence of a phenyl group at the 2-position further enhances its versatility, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine has surged, driven by their role in developing small-molecule inhibitors and bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, anti-inflammatory agents, and anticancer therapies. The compound's ability to interact with various biological targets, such as kinases and G-protein-coupled receptors (GPCRs), has made it a focal point in medicinal chemistry.

The synthesis of 2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry and sustainable synthesis, which are highly sought-after topics in modern research.

From a material science perspective, 2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine exhibits promising properties for use in organic electronics and optoelectronic devices. Its conjugated system and electron-rich thiazole ring make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the increasing global focus on renewable energy and energy-efficient technologies.

Analytical characterization of 2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine often involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for both research and industrial applications. The compound's stability under various conditions is also a key consideration, especially for drug formulation and storage.

In the context of drug discovery, 2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine has been explored as a lead compound for targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter receptors makes it a promising candidate for CNS drug development. This is particularly relevant given the rising prevalence of neurological disorders worldwide.

The compound's structure-activity relationship (SAR) has been extensively studied to optimize its pharmacokinetic and pharmacodynamic properties. Modifications to the phenyl ring or the thiazolo[5,4-c]pyridine core can significantly alter its bioavailability and target selectivity. Such insights are invaluable for designing next-generation therapeutics with improved efficacy and safety profiles.

In summary, 2-phenyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine (CAS No. 374824-28-9) is a multifaceted compound with broad applications in pharmaceuticals, material science, and biotechnology. Its unique structural features and functional versatility make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.